N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H15BrFN3O2S/c1-12-2-4-13(5-3-12)15-10-29-20-19(15)24-11-26(21(20)28)9-18(27)25-17-7-6-14(22)8-16(17)23/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key: REDFDQIBQUNWNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)Br)F
• Molecular Formula: C21H15BrFN3O2S
• Molecular Weight: 472.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H15BrFN3O2S and its molecular weight is 472.33. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with structural similarities, particularly those containing pyrimidine moieties, have been synthesized and characterized for their potential in various biological applications. For example, pyrimidine derivatives are synthesized due to their versatile biological activities, including antimicrobial and antituberculosis properties. These compounds undergo rigorous synthesis procedures, followed by spectral analysis (e.g., IR, NMR, Mass spectroscopy) to confirm their structures (Soni & Patel, 2017).

Biological Activities

Several studies have reported on the antimicrobial, anti-inflammatory, and antitumor activities of pyrimidine-incorporated compounds. For instance, synthesized compounds have shown significant activity against a range of bacterial and fungal species, indicating their potential as antimicrobial agents. Similarly, their antitumor activities have been evaluated, with some compounds showing promising results against various cancer cell lines, suggesting a potential role in cancer therapy (Kerru et al., 2019).

Drug Development

Compounds containing pyrimidine rings often serve as key intermediates or active compounds in the development of new drugs. Their synthesis and functionalization have been critical in designing molecules with specific biological activities, leading to the discovery of new therapeutic agents. For example, derivatives have been developed with anti-inflammatory and analgesic properties, highlighting the chemical versatility and potential pharmaceutical applications of these compounds (Selvam et al., 2012).